Cas no 108441-50-5 (4(1H)-Pyrimidinone,2-amino-1-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-)

• Product Name: 4(1H)-Pyrimidinone,2-amino-1-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-
• CAS No: 108441-50-5
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 201137
• PubChem ID: 451572
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,2-amino-1-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-amino-1-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-
• 2-amino-1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one
• 2-amino-1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidin-4-one
• 5-Methyl-3'-azido-2',3'-dideoxyisocytidine
• 108441-50-5
• MeAZddIsoC
• DTXSID60148553

• Inchi： 1S/C10H14N6O3/c1-5-3-16(10(11)13-9(5)18)8-2-6(14-15-12)7(4-17)19-8/h3,6-8,17H,2,4H2,1H3,(H2,11,13,18)/t6-,7+,8+/m0/s1
• InChI Key： LGLGKVCCXSGELG-XLPZGREQSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N)=NC(C(C)=C1)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 266.11292
• Monoisotopic Mass: 266.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 136.91
• LogP: -0.11224